12-Benzyloxy-2,2-dimethyldodecanoic acid

• CAS No.: 88088-74-8
• Molecular Formula: C21H34O3
• Molecular Weight: 334.5 g/mol
• IUPAC Name: 2,2-dimethyl-12-phenylmethoxydodecanoic acid
• InChI: InChI=1S/C21H34O3/c1-21(2,20(22)23)16-12-7-5-3-4-6-8-13-17-24-18-19-14-10-9-11-15-19/h9-11,14-15H,3-8,12-13,16-18H2,1-2H3,(H,22,23)
• InChI Key: ROHGNMQWLGYWIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCCCCCCCCOCC1=CC=CC=C1)C(=O)O

Description

12-Benzyloxy-2,2-dimethyldodecanoic acid is a useful research compound. Its molecular formula is C21H34O3 and its molecular weight is 334.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

According to the method reported by George R. Newkome et al.: Synthesis, 1975, 517, lithium dianion of 2-methylpropionic acid was generated from lithium diisopropylamide in tetrahydrofuran under a nitrogen atmosphere. After the dropwise addition thereto of 18 g of 10-benzyloxydecanyl bromide at -20° C., the mixture was reacted at 45° C. for 2 hours. The reaction mixture was then mixed with cold dilute hydrochloric acid and extracted with ether, and the separated ether layer was washed with dilute hydrochloric acid and then with water. The separated layer was then dried over salt cake and evaporated to dryness to leave a crude oily material which in turn was recrystallized from petroleum ether, producing 8.4 g (yield 46%) of 12-benzyloxy-2,2-dimethyldodecanoic acid as colorless crystal. M.P. 53° to 55° C.

Synthesis routes and methods II

Procedure details